Cas no 1022150-12-4 (IBT6A)

IBT6A Properties

Names and Identifiers

• 2-Propenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[3-methyl-3-(4-methyl-1-piperazinyl)
• Btk inhibitor 1 R enantiomer
• (R)-3-(4-Phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(4-phenoxyphenyl)-1-(3-piperidyl)pyrazolo[3,4-d]pyrimidin-4-ami ne
• 3-(4-phenoxyphenyl)-1-(3R)-3-piperidinyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(4-Phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(4-Phenoxy-phenyl)-1-piperidin-3-yl-1H-pyrazolo[3,4-d]pyriMidin-4-ylaMine
• IBL 7
• Ibrutinib intermeidate N-1
• (R)-3-(4-FLUOROPHENYL)BUTANOIC ACID
• (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]p
• (R)-3-(4-phenoxyphenyl)-1-(piperidine-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• (R)-3-(p-fluorophenyl)butanoic acid
• Benzenepropanoic acid,4-fluoro-b-methyl-,(bR)
• ibrutinib N-1
• Btk inhibitor 1 (R enantioMer)
• Ibrutinib (PCI-32765) Intermediates
• 3-(4-Phenoxy-phenyl)-1-(R)-piperidin-3-yl-1H-pyrazolo[3,4-d]pyriMidin-4-ylaMine
• Ibrutinib intermeidate
• IBT6A
• +Expand

• MDL： MFCD19443124
• InChIKey： GPSQYTDPBDNDGI-MRXNPFEDSA-N
• Inchi： InChI=1S/C22H22N6O/c23-21-19-20(15-8-10-18(11-9-15)29-17-6-2-1-3-7-17)27-28(22(19)26-14-25-21)16-5-4-12-24-13-16/h1-3,6-11,14,16,24H,4-5,12-13H2,(H2,23,25,26)/t16-/m1/s1
• SMILES： NC1=C2C(N([C@H]3CNCCC3)N=C2C4=CC=C(OC5=CC=CC=C5)C=C4)=NC=N1

Computed Properties

• Exact Mass: 386.18600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Heavy Atom Count: 29

Experimental Properties

• LogP: 4.70230
• PSA: 90.88000
• Solubility: Insuluble (4.6E-4 g/L) (25 ºC),
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),